Cas no 91650-11-2 (1-(2-Hydroxyethyl)-5-nitro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Hydroxyethyl)-5-nitro-1H-pyrazole-4-carbonitrile
• CAS No: 91650-11-2
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 2845176
• PubChem ID: 71328358
• Update Time: 2025-04-21

1-(2-Hydroxyethyl)-5-nitro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID00757320
• 1-(2-Hydroxyethyl)-5-nitro-1H-pyrazole-4-carbonitrile
• 91650-11-2

• Inchi： 1S/C6H6N4O3/c7-3-5-4-8-9(1-2-11)6(5)10(12)13/h4,11H,1-2H2
• InChI Key： BIYBDVQIPQTBAD-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C#N)C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.04399007Da
• Monoisotopic Mass: 182.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 108Ų